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Compound of Interest

2-Chloro-6-morpholinonicotinic
Compound Name: d
aci

Cat. No.: B1469763

Application Notes and Protocols: Synthesis of 2-
Morpholinonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the synthesis of 2-
morpholinonicotinic acid, a valuable intermediate in the development of pharmaceuticals. The
primary synthetic route involves a three-step process starting from the readily available 2-
chloronicotinic acid. This method is highlighted by its high yield and straightforward procedures.

Overview of Synthetic Pathway

The synthesis of 2-morpholinonicotinic acid from 2-chloronicotinic acid proceeds through three
key steps:

« Esterification: The carboxylic acid group of 2-chloronicotinic acid is first protected as a methyl
ester.

e Nucleophilic Aromatic Substitution: The chloro group at the 2-position of the pyridine ring is
displaced by morpholine.

o Hydrolysis: The methyl ester is hydrolyzed to yield the final product, 2-morpholinonicotinic
acid.
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This synthetic approach is efficient, with a reported overall yield of 93%.[1][2][3]

Experimental Protocols

The following protocols are based on established synthetic methods.[1][2][3]

Step 1: Synthesis of Methyl 2-chloronicotinate

Materials:

2-chloronicotinic acid

Oxalyl chloride ((COCI)2)

N,N-Dimethylformamide (DMF)

Triethylamine

Methanol (CH3OH)

Anhydrous solvent (e.g., Dichloromethane)

Procedure:

In a round-bottom flask under an inert atmosphere, suspend 2-chloronicotinic acid in an
anhydrous solvent.

e Add a catalytic amount of DMF.

o Slowly add oxalyl chloride to the suspension at room temperature. The reaction mixture is
typically stirred for 2-3 hours until the evolution of gas ceases.

* Remove the solvent and excess oxalyl chloride under reduced pressure.

e Dissolve the resulting crude acid chloride in an anhydrous solvent and cool the solution in an
ice bath.

e Slowly add a solution of methanol and triethylamine in the same solvent.
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» Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.
e Wash the reaction mixture with water and saturated sodium bicarbonate solution.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain methyl 2-chloronicotinate.

Step 2: Synthesis of Methyl 2-morpholinonicotinate

Materials:

o Methyl 2-chloronicotinate

e Morpholine

e Solvent (e.g., Dioxane or DMF)

Procedure:

Dissolve methyl 2-chloronicotinate in a suitable solvent in a sealed reaction vessel.

e Add an excess of morpholine to the solution.

e Heat the reaction mixture at a specified temperature (e.g., 100 °C) for several hours.[1]
¢ Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).
o Upon completion, cool the reaction mixture to room temperature.

e Remove the solvent under reduced pressure.

 Purify the crude product, if necessary, by column chromatography to yield methyl 2-
morpholinonicotinate.

Step 3: Synthesis of 2-Morpholinonicotinic Acid

Materials:

e Methyl 2-morpholinonicotinate
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e Hydrochloric acid (HCI)

o Water

Procedure:

» To the crude or purified methyl 2-morpholinonicotinate, add a solution of hydrochloric acid in

water.

o Heat the mixture to reflux (approximately 100 °C) and maintain for several hours until the

hydrolysis is complete.[1]

o Monitor the reaction by TLC or LC-MS.

» Cool the reaction mixture in an ice bath to induce precipitation of the product.

o Collect the solid by filtration, wash with cold water, and dry under vacuum to afford 2-

morpholinonicotinic acid.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 2-

morpholinonicotinic acid and its intermediates.

Mass
Molecular
Molecular . . Spectrometry
Compound Weight (g/mol  Yield (%)
Formula ) (ESI-MS)
[M+H]*
Methyl 2-
o C7HeCINO2 171.58 - 171.0
chloronicotinate
Methyl 2-
L 208.1 (for the
morpholinonicoti C11H14N203 222.24 96 )
acid)
nate
2-
Morpholinonicoti C10H12N20s3 208.21 93 (overall) 208.1
nic acid
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Note: The yield for methyl 2-morpholinonicotinate is reported for the combined steps of its
formation and subsequent hydrolysis to the final product. The mass spectrometry data for the
hydrolyzed product is provided in the reference.[3]

Visualized Workflow

The following diagram illustrates the synthetic workflow for the preparation of 2-
morpholinonicotinic acid.
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Caption: Synthetic pathway for 2-morpholinonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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